5-ethylpiperazin-2-one
Description
5-Ethylpiperazin-2-one is an organic compound with the chemical formula C6H12N2O . It is a cyclic amine derivative that is used as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. The compound has a molecular weight of 128.17 .
Synthesis Analysis
The synthesis of piperazine derivatives, such as this compound, has been a subject of research in recent years . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various techniques such as vibrational spectra and density functional theory (DFT) calculations . These techniques can provide insights into the structural changes and vibrational mode attributions of the compound .Chemical Reactions Analysis
The chemical reactions involving this compound can be studied using various electroanalytical tools . These tools can investigate redox-active intermediates and provide insights into the feasibility and kinetics of the electron-transfer event .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound like this compound can be analyzed using various techniques . These properties include its hardness, topography, hydrophilicity, and others, which can influence its interaction with biological environments .Safety and Hazards
The safety and hazards associated with a compound like 5-ethylpiperazin-2-one would depend on its chemical properties and how it is used . Chemical hazards can include health hazards such as irritation, sensitization, and carcinogenicity, and physical hazards such as flammability, corrosion, and explosibility .
Mechanism of Action
Target of Action
It is structurally similar to piperazine and piperacillin, which are known to interact with gaba receptors and penicillin-binding proteins (pbps), respectively .
Mode of Action
Based on its structural similarity to piperazine, it may act as a gaba receptor agonist . Piperazine binds directly and selectively to muscle membrane GABA receptors, causing hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm .
Biochemical Pathways
Given its structural similarity to piperazine and piperacillin, it may influence pathways related to neurotransmission and bacterial cell wall synthesis .
Result of Action
Based on its structural similarity to piperazine, it may cause paralysis in parasitic worms .
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-ethylpiperazin-2-one can be achieved through a multistep process involving the reaction of starting materials with various reagents and catalysts.", "Starting Materials": [ "Ethylamine", "2-piperazinone", "Sodium hydride", "Ethyl iodide", "Acetic anhydride", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Ethylamine is reacted with 2-piperazinone in the presence of sodium hydride to form 5-ethylpiperazin-2-one.", "Step 2: The resulting product is then reacted with ethyl iodide in the presence of sodium hydride to form the corresponding ethylated product.", "Step 3: The ethylated product is then treated with acetic anhydride and hydrochloric acid to form the corresponding acetylated product.", "Step 4: The acetylated product is then treated with sodium hydroxide to remove the acetyl group and form the final product, 5-ethylpiperazin-2-one.", "Step 5: The product is isolated by extraction with diethyl ether and purified by recrystallization from water." ] } | |
CAS No. |
1072069-79-4 |
Molecular Formula |
C6H12N2O |
Molecular Weight |
128.17 g/mol |
IUPAC Name |
5-ethylpiperazin-2-one |
InChI |
InChI=1S/C6H12N2O/c1-2-5-3-8-6(9)4-7-5/h5,7H,2-4H2,1H3,(H,8,9) |
InChI Key |
IBIZGOHPUHJPNV-UHFFFAOYSA-N |
Canonical SMILES |
CCC1CNC(=O)CN1 |
Purity |
95 |
Origin of Product |
United States |
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